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Compound of Interest

Compound Name: SMI 6860766

Cat. No.: B15585280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SMI 6860766 is a potent and specific small molecule inhibitor of the protein-protein interaction

between CD40 and TNF receptor-associated factor 6 (TRAF6). By binding to the TRAF-C

domain of TRAF6, SMI 6860766 effectively blocks the CD40-TRAF6 signaling pathway, a

critical axis in inflammatory responses. This inhibitory action prevents the recruitment of

downstream signaling molecules, leading to the attenuation of inflammatory cascades, such as

the NF-κB pathway.[1][2] These characteristics make SMI 6860766 a valuable tool for

investigating the role of CD40-TRAF6 signaling in various pathological conditions, including

inflammation, autoimmune diseases, and cancer.

This document provides detailed application notes and protocols for the preparation and use of

SMI 6860766 in cell culture experiments, designed to assist researchers in achieving reliable

and reproducible results.
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Property Value Source

Molecular Formula C₁₅H₁₁BrClNO [1]

Molecular Weight 336.6 g/mol [1]

CAS Number 433234-16-3 [1]

Solubility

Soluble in DMSO, slightly

soluble in Acetonitrile (0.1-1

mg/ml)

[1]

Purity ≥98% [1]

In Vitro Activity
Assay Cell Line/System IC₅₀ / Kd Source

NF-κB Inhibition

RAW 264.7

Macrophages (LPS-

induced)

0.3 µM [1]

IL-1β Inhibition

Primary Mouse Bone

Marrow-Derived

Macrophages (anti-

CD40 antibody-

induced)

5.7 µM [1]

IL-6 Inhibition

Primary Mouse Bone

Marrow-Derived

Macrophages (anti-

CD40 antibody-

induced)

2.4 µM [1]

Binding Affinity (Kd) TRAF1 52 µM [1]

Binding Affinity (Kd) TRAF2 30 µM [1]

Binding Affinity (Kd) TRAF3 37 µM [1]

Binding Affinity (Kd) TRAF6 59 µM [1]
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Mandatory Visualizations
Signaling Pathway of SMI 6860766 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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